Cas no 1490661-46-5 (N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine)

• Product Name: N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine
• CAS No: 1490661-46-5
• MF: C₁₁H₁₁ClN₄
• MW: 234.68484044075
• CID: 5047982
• Update Time: 2023-08-25

N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(4-chlorobenzyl)pyrimidine-4,6-diamine
• 4-N-[(4-chlorophenyl)methyl]pyrimidine-4,6-diamine
• N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine

• Inchi： 1S/C11H11ClN4/c12-9-3-1-8(2-4-9)6-14-11-5-10(13)15-7-16-11/h1-5,7H,6H2,(H3,13,14,15,16)
• InChI Key： YKUAFOULIKDPDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1C=C(N)N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.3
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines